Cas no 921619-89-8 (H4TPTC)

H4TPTC structure

Product Name:H4TPTC

CAS No:921619-89-8

Molecular Formula:C₂₂H₁₄O₈

Molecular Weight:406.341766834259

MDL:MFCD28167980

CID:2200524

PubChem ID:329763401

H4TPTC Properties

Names and Identifiers

- 5-[4-(3,5-dicarboxyphenyl)phenyl]benzene-1,3-dicarboxylic acid
- [1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylicacid
- [1,1′:4′,1″]Terphenyl- 3,3″,5,5″-tetracarboxylic acid
- H4TPTC
- p-Terphenyl-3,5,3',5'-tetracarboxylic acid
- terphenyl-3,3'',5,5''-tetracarboxylic acid
- p-terphenyl-3,3'',5,5''-tetracarboxylic acid
- [1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarboxylic acid
- ML01045
- p-Terphenyl-3,5,3'',5''-tetracarboxylic acid
- [1~1~,2~1~:2~4~,3~1~-Terphenyl]-1~3~,1~5~,3~3~,3~5~-tetracarboxylic acid
- [1,1':4',1']Terphenyl- 3,3',5,5'-tetracarboxylic acid, contains up to 2 equivalents of DMF
- [1,1 inverted exclamation marka:4 inverted exclamatio
- p-Terphenyl-3,3′′,5,5′′-tetracarboxylic acid
- SY345432
- 921619-89-8
- [1,1?:4?1??]Terphenyl-3,3??,5,5??-tetracarboxylic acid (H4TPTC)
- E81312
- SCHEMBL15814719
- DTXSID80677375
- [1,1':4',1'']Terphenyl- 3,3'',5,5''-tetracarboxylic acid
- CS-0110043
- YSZC126
- AKOS032945485
- BS-53359
- CHEBI:188798
- [1,1 inverted exclamation mark :4 inverted exclamation mark ,1 inverted exclamation mark inverted exclamation mark -Terphenyl]-3,3 inverted exclamation mark inverted exclamation mark ,5,5 inverted exclamation mark inverted exclamation mark -tetracarboxylic Acid
- MFCD16875674
- MDL： MFCD28167980
- InChIKey： HQCSLVYEWMDWIZ-UHFFFAOYSA-N
- Inchi： 1S/C22H14O8/c23-19(24)15-5-13(6-16(9-15)20(25)26)11-1-2-12(4-3-11)14-7-17(21(27)28)10-18(8-14)22(29)30/h1-10H,(H,23,24)(H,25,26)(H,27,28)(H,29,30)
- SMILES： O=C(C1C=C(C2C=CC(C3C=C(C(O)=O)C=C(C(O)=O)C=3)=CC=2)C=C(C(O)=O)C=1)O

Computed Properties

Exact Mass: 406.068867g/mol
Surface Charge: 0
XLogP3: 3.3
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 6
Monoisotopic Mass: 406.068867g/mol
Monoisotopic Mass: 406.068867g/mol
Topological Polar Surface Area: 149Å²
Heavy Atom Count: 30
Complexity: 579
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.81340
PSA: 149.20000
Melting Point: >370 °C

H4TPTC Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003D6X-1g	[1,1′:4′,1″]Terphenyl- 3,3″,5,5″-tetracarboxylic acid	921619-89-8	98%	1g	$84.00	2024-04-20
A2B Chem LLC	AB56265-250mg	[1,1′:4′,1″]Terphenyl- 3,3″,5,5″-tetracarboxylic acid	921619-89-8	95%	250mg	$30.00	2024-04-19
Aaron	AR003DF9-100mg	[1，1′:4′，1″]Terphenyl- 3，3″，5，5″-tetracarboxylic acid	921619-89-8	96%	100mg	$9.00	2025-02-10
Alichem	A010028831-50g	[1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarboxylic acid	921619-89-8	95%	50g	$2999.00	2023-08-31
Ambeed	A351688-250mg	[1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarboxylic acid	921619-89-8	98%	250mg	$42.0	2025-02-20
Chemenu	CM541455-1g	H4TPTC	921619-89-8	97%+	1g	$147	2024-07-20
eNovation Chemicals LLC	D380158-10g	1,3-di(3',5'-dicarboxylphenyl)benzene	921619-89-8	97%	10g	$695	2022-09-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1180683-100mg	[1,1':4',1''-Terphenyl]-3,3'',5,5''-tetracarboxylic acid	921619-89-8	98%	100mg	￥256.00	2024-04-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X86785-1g	[1，1′:4′，1″]Terphenyl- 3，3″，5，5″-tetracarboxylic acid	921619-89-8	95%	1g	¥818.0	2023-09-05
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	ML01045-1g	H4TPTC	921619-89-8	97%	1g	¥650	2023-11-21

H4TPTC Synthesis

Synthetic Circuit 1

1415325-73-3

921619-89-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; overnight, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Functionalized mesopores to metal organic frameworks via metal ligand fragment coassembly

Park, Jinhee; Wang, Zhiyong U.; Sun, Lin-Bing; Chen, Ying-Pin; Zhou, Hong-Cai, Journal of the American Chemical Society, 2012, 134(49), 20110-20116

Synthetic Circuit 2

110655-53-3

921619-89-8

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine , Water ; 3 d, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Metal-hydrogen-pi-bonded organic frameworks

Zhu, Jie; Samperisi, Laura; Kalaj, Mark; Chiong, Jerika A.; Bailey, Jake B.; et al, Dalton Transactions, 2022, 51(5), 1927-1935

Synthetic Circuit 3

110655-53-3

921619-89-8

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine , Water ; 3 d, 100 °C

Reference

: Metal-hydrogen-Pi-bonded organic frameworks

Zhu, Jie; Samperisi, Laura; Kalaj, Mark; Chiong, Jerika A.; Bailey, Jake B.; et al, ChemRxiv, 2021, 1, 1-27

Synthetic Circuit 4

106-37-6

177735-55-6

921619-89-8

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; rt → 80 °C; 48 h, 80 °C

Reference

: Method for preparing novel stable metal organic framework material and application

, China, , ,

Synthetic Circuit 5

26249-12-7

932378-94-4

921619-89-8

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; 3 d, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: High H2 adsorption by coordination-framework materials

Lin, Xiang; Jia, Junhua; Zhao, Xuebo; Thomas, K. Mark; Blake, Alexander J.; et al, Angewandte Chemie, 2006, 45(44), 7358-7364

Synthetic Circuit 6

127-19-5

921619-89-8

Reaction Conditions

1.1 Reagents: Nitric acid , Water , Cerium trichloride Solvents: Dimethylacetamide (complex with cerium terphenylmulticarboxylate) , Water ; 1 d, 180 °C

Reference

: Rare earth organic framework material for detecting vitamin C and its preparation method

, China, , ,

Synthetic Circuit 7

110655-53-3

921619-89-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: tert-Butanol , Water ; 2 d, 55 °C
1.2 Reagents: Ethanol ; 55 °C; 55 °C → 90 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt

Reference

: Guest-induced growth of a surface-based supramolecular bilayer

Blunt, Matthew O.; Russell, James C.; Gimenez-Lopez, Maria del Carmen; Taleb, Nassiba; Lin, Xiang; et al, Nature Chemistry, 2010, 3(1), 74-78

Synthetic Circuit 8

110655-53-3

921619-89-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: tert-Butanol , Water ; 2 d, 55 °C; 2 w, 55 °C
1.2 Reagents: Ethanol

Reference

: Random Tiling and Topological Defects in a Two-Dimensional Molecular Network

Blunt, Matthew O.; Russell, James C.; Gimenez-Lopez, Maria del Carmen; Garrahan, Juan P.; Lin, Xiang; et al, Science (Washington, 2008, 322(5904), 1077-1081

Synthetic Circuit 9

1415325-73-3

921619-89-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: 808 nm-Light-Excited Near-Infrared Luminescent Lanthanide Metal-Organic Frameworks for Highly Sensitive Physiological Temperature Sensing

Zhao, Dian ; Han, Xue; Wang, Shuo; Liu, Jingwen; Lu, Yantong; et al, Chemistry - A European Journal, 2020, 26(14), 3145-3151

Synthetic Circuit 10

921619-89-8

Reaction Conditions

1.1 Reagents: Manganese (MOFs with polycarboxylate) Solvents: Dimethylformamide , Water ; 4 d, 80 °C

Reference

: Manganese-based metal-organic framework material and preparation method and application thereof in preparing chemodynamic therapy drugs

, China, , ,

Synthetic Circuit 11

921619-89-8

Reaction Conditions

1.1 Reagents: Nitric acid , Terbium nitrate pentahydrate Solvents: Dimethylformamide , Water ; 72 h, 100 °C

Reference

: Terbium-based metal organic framework material and preparation method and application thereof

, China, , ,

Synthetic Circuit 12

106-37-6

944392-68-1

921619-89-8

Reaction Conditions

Reference

: Fluorescent selectivity for small molecules of three Zn-MOFs with different topologies based on a tetracarboxylate ligand

Yang, Jie; Zhang, Liangliang; Wang, Xiaoqing; Wang, Rongming; Dai, Fangna; et al, RSC Advances, 2015, 5(77), 62982-62988

Synthetic Circuit 13

106-37-6

932378-94-4

921619-89-8

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; rt → 80 °C; 3 d, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: High Capacity Hydrogen Adsorption in Cu(II) Tetracarboxylate Framework Materials: The Role of Pore Size, Ligand Functionalization, and Exposed Metal Sites

Lin, Xiang; Telepeni, Irvin; Blake, Alexander J.; Dailly, Anne; Brown, Craig M.; et al, Journal of the American Chemical Society, 2009, 131(6), 2159-2171

Synthetic Circuit 14

921619-89-8

Reaction Conditions

Reference

: Preparation of biphenyl aromatic conjugated polycarboxylic acid by using aryl diboronic acid and halogenated phenyl carboxylates

, China, , ,

H4TPTC Raw materials

H4TPTC Preparation Products

H4TPTC (921619-89-8)

H4TPTC Suppliers

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

Audited Supplier

(CAS:921619-89-8)

MR./MRS.:LIU JING LI

Phone:15324716602

Email:2853979810@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:921619-89-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:921619-89-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

H4TPTC Related Literature

1. Mixing behavior of p-terphenyl-3,5,3′,5′-tetracarboxylic acid with trimesic acid at the solid–liquid interface

Wei Li,Jianbin Chen,Chengdong Zhang,Yudie Li,Lijia Wan,Xiaoling Chen Phys. Chem. Chem. Phys. 2021 23 25896
2. Flow-induced-crystallization: tailoring host–guest supramolecular co-assemblies at the liquid–solid interface

Yi Hu,Xingming Zeng,Sanjay Sahare,Rong-Bin Xie,Shern-Long Lee Nanoscale Adv. 2022 4 3524
3. Surface supramolecular assemblies tailored by chemical/physical and synergistic stimuli: a scanning tunneling microscopy study

Sanjay Sahare,Prachi Ghoderao,Yue Chan,Shern-Long Lee Nanoscale 2023 15 1981
4. Correction: Mixing behavior of p-terphenyl-3,5,3′,5′-tetracarboxylic acid with trimesic acid at the solid–liquid interface

Wei Li,Jianbin Chen,Chengdong Zhang,Yudie Li,Lijia Wan,Xiaoling Chen Phys. Chem. Chem. Phys. 2023 25 5291
5. Complexity of two-dimensional self-assembled arrays at surfaces

Constance R. Pfeiffer,Nicholas Pearce,Neil R. Champness Chem. Commun. 2017 53 11528
6. Pore engineering of metal–organic frameworks: introduction of chemically accessible Lewis basic sites inside MOF channels

Youngmee Kim,Seong Huh CrystEngComm 2016 18 3524
7. Design and synthesis of squaramide-based MOFs as efficient MOF-supported hydrogen-bonding organocatalysts

Xiaoping Zhang,Zhenjie Zhang,Jake Boissonnault,Seth M. Cohen Chem. Commun. 2016 52 8585
8. Self-assembly controlled at the level of individual functional groups

Benjamin R. Heiner,Alexander M. Pittsford,S. Alex Kandel Chem. Commun. 2023 59 170
9. Nanoscale tailoring of supramolecular crystals via an oriented external electric field

Xingming Zeng,Sadaf Bashir Khan,Ayyaz Mahmood,Shern-Long Lee Nanoscale 2020 12 15072
10. Surface-directed modulation of supramolecular gel properties

Maria Galini Faidra Angelerou,Akmal Sabri,Rhiannon Creasey,Polyxeni Angelerou,Maria Marlow,Mischa Zelzer Chem. Commun. 2016 52 4298

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